Cas no 1082041-77-7 (3-(hydroxymethyl)-1H-indazole-5-carboxylic acid)

• Product Name: 3-(hydroxymethyl)-1H-indazole-5-carboxylic acid
• CAS No: 1082041-77-7
• MF: C₉H₈N₂O₃
• MW: 192.1714220047
• MDL: MFCD11007913
• CID: 4560142
• PubChem ID: 53399349
• Update Time: 2025-11-06

3-(hydroxymethyl)-1H-indazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-HydroxyMethyl (1H)indazole-5-carboxylic acid
• 3-(hydroxymethyl)-1H-indazole-5-carboxylic acid

• MDL： MFCD11007913
• Inchi： 1S/C9H8N2O3/c12-4-8-6-3-5(9(13)14)1-2-7(6)10-11-8/h1-3,12H,4H2,(H,10,11)(H,13,14)
• InChI Key： TWSJKONXMZARGL-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(C(O)=O)C=C2)C(CO)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 3-(hydroxymethyl)-1H-indazole-5-carboxylic acid

Comprehensive Overview of 3-(hydroxymethyl)-1H-indazole-5-carboxylic acid (CAS No. 1082041-77-7): Properties, Applications, and Research Insights

3-(hydroxymethyl)-1H-indazole-5-carboxylic acid (CAS No. 1082041-77-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This indazole derivative is characterized by its unique molecular structure, featuring a hydroxymethyl group and a carboxylic acid moiety, which make it a versatile intermediate in drug discovery and development. Researchers are increasingly exploring its potential in designing small-molecule inhibitors and therapeutic agents, particularly in oncology and inflammation-related studies.

The compound’s CAS number 1082041-77-7 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Its structural framework aligns with the growing demand for heterocyclic compounds in medicinal chemistry, where indazole cores are prized for their bioactivity and binding affinity. Recent trends in AI-driven drug discovery have further highlighted the importance of such scaffolds, as computational models predict their efficacy in targeting protein-protein interactions and enzyme modulation.

One of the most searched questions related to 3-(hydroxymethyl)-1H-indazole-5-carboxylic acid revolves around its synthetic routes and purity standards. Laboratories prioritize high-purity batches (≥98%) for reproducible results, often employing HPLC and NMR for quality control. The compound’s solubility in polar solvents like DMSO and methanol also makes it a practical choice for in vitro assays. Additionally, its stability under ambient conditions is a frequent topic in forums, with studies confirming its resilience when stored at -20°C in airtight containers.

In the context of green chemistry, 3-(hydroxymethyl)-1H-indazole-5-carboxylic acid has been evaluated for sustainable synthesis methods. Researchers are exploring catalyst-free reactions and biodegradable solvents to minimize environmental impact—a hotspot aligned with global ESG (Environmental, Social, and Governance) trends. This focus resonates with the pharmaceutical industry’s shift toward eco-friendly manufacturing, a subject frequently queried in search engines.

The compound’s role in precision medicine is another area of interest. Its structural analogs are being investigated for personalized therapies, particularly in cancers with specific genetic mutations. For instance, modifications to the hydroxymethyl group have shown promise in enhancing blood-brain barrier permeability, a key challenge in neurological drug development. Such applications are often linked to searches for “indazole-based CNS drugs” or “targeted cancer therapeutics.”

From a commercial standpoint, suppliers of CAS 1082041-77-7 emphasize GMP compliance and scalable production to meet rising demand. The compound’s patent landscape is also a hot topic, with queries about intellectual property and generic alternatives increasing. As the industry leans toward cost-effective APIs, this indazole derivative is positioned as a candidate for generic drug formulations post-patent expiry.

In summary, 3-(hydroxymethyl)-1H-indazole-5-carboxylic acid (CAS No. 1082041-77-7) exemplifies the intersection of cutting-edge research and industrial applicability. Its relevance spans drug design, sustainability, and personalized healthcare, making it a compound of enduring scientific and commercial value. For researchers and manufacturers alike, staying updated on its synthetic advancements and regulatory updates is essential to leveraging its full potential.